2-(2,4-Dichlorophenyl)phenol, 95%

• IUPAC Name: 2-(2,4-dichlorophenyl)phenol
• InChI: InChI=1S/C12H8Cl2O/c13-8-5-6-9(11(14)7-8)10-3-1-2-4-12(10)15/h1-7,15H
• InChI Key: DPSYSSVLQVTEEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C12H8Cl2O
• DSSTOX Substance ID: DTXSID70211924
• Molecular Weight: 239.09 g/mol
• CAS RN: 62813-38-1

Description

2-(2,4-Dichlorophenyl)phenol, 95% (2,4-DCP) is a synthetic organic compound used as a herbicide and insecticide. It is a white crystalline solid, with a melting point of 90-93°C and a boiling point of 200-202°C. It is soluble in water, alcohol, and ether, and is insoluble in most organic solvents. 2,4-DCP is used in the synthesis of many organic compounds, such as dyes, pharmaceuticals, and polymers. It is also used as a biocide to control bacterial and fungal growth.

Scientific Research Applications

2-(2,4-Dichlorophenyl)phenol, 95% is used in a variety of scientific research applications, including the synthesis of dyes, pharmaceuticals, and polymers. It is also used as a biocide to control bacterial and fungal growth. Additionally, it is used as a herbicide and insecticide and is used in the synthesis of other organic compounds.

Mechanism of Action

2-(2,4-Dichlorophenyl)phenol, 95% works by inhibiting the growth of bacteria and fungi by disrupting their cell membranes. This prevents the cells from absorbing nutrients and water, leading to cell death. It also works by inhibiting the activity of enzymes, which are essential for the growth and reproduction of bacteria and fungi.
Biochemical and Physiological Effects
2-(2,4-Dichlorophenyl)phenol, 95% has been found to be toxic to humans and animals. It is a known carcinogen, and can cause skin irritation and respiratory irritation. It is also toxic to aquatic organisms, and can cause reproductive and developmental effects.

Advantages and Limitations for Lab Experiments

2-(2,4-Dichlorophenyl)phenol, 95% has several advantages when used in lab experiments. It is relatively inexpensive and easy to obtain, and can be used in a variety of applications. It is also relatively stable, and can be stored for long periods of time without degradation. However, it is toxic and carcinogenic, and should be used with caution in lab experiments.

Future Directions

Future research on 2-(2,4-Dichlorophenyl)phenol, 95% could focus on its use as an herbicide and insecticide, and its potential for use in the synthesis of other organic compounds. Additionally, research could focus on its toxicity, and the potential for developing safer alternatives. Other potential areas of research could include the development of methods to reduce its environmental impact, and its potential for use in medical applications.

Synthesis Methods

2-(2,4-Dichlorophenyl)phenol, 95% is synthesized by the reaction of 2,4-dichlorophenol and formaldehyde in the presence of an acid catalyst. The reaction is carried out at room temperature and pressure, and the product is purified by recrystallization. The yield of the reaction is typically 90-95%.